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Compound of Interest

Compound Name: gelopectose

Cat. No.: B1179579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Gelopectose is a powder thickener formulated for the symptomatic treatment of regurgitation

in infants.[1][2][3][4][5] Its efficacy is rooted in the physicochemical properties of its

components, which act to increase the viscosity of the food bolus and thicken the gastric

contents.[1][2][4][5] This guide provides a detailed overview of the composition, chemical

properties, and mechanism of action of Gelopectose. While specific proprietary experimental

protocols for Gelopectose are not publicly available, this document outlines the standard

analytical methodologies that would be employed for the physicochemical characterization of

such a product.

Composition of Gelopectose
Gelopectose is a blend of active ingredients and excipients. The primary functional

components are natural polysaccharides and a mineral-derived silica compound, which provide

the thickening and stabilizing properties.

Table 1: Active Ingredients and Excipients in Gelopectose
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Component Type Quantity Purpose

Pectin Active Ingredient

240 mg per 2g

teaspoon[1] / 12.00 g

per 100g powder[3]

Thickening agent,

gelling agent

Microcrystalline

Cellulose
Active Ingredient

180 mg per 2g

teaspoon[1] / 9.00 g

per 100g powder[3]

Thickening agent,

stabilizer

Hydrated Colloidal

Silica
Active Ingredient

110 mg per 2g

teaspoon[1] / 5.50 g

per 100g powder[3]

Adsorbent, anti-caking

agent, stabilizer

Maltodextrin
Excipient (Charge

Agent)
Not specified

Bulking agent,

carbohydrate source

Sodium Chloride Excipient Not specified

Electrolyte, aids in

preventing

hypochloremia[2][5]

Calcium Chloride Excipient Not specified

Electrolyte, aids in

preventing

dehydration[2][5]

Lemon Flavoring Excipient Not specified Flavoring agent

Table 2: Nutritional and Physicochemical Properties of Reconstituted Gelopectose
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Property Value

Energy Value
311 kcal/100 g[1] / 356.3 kcal/100g

(reconstituted)[2]

Total Lipids 0.3 g / 100g (reconstituted)[2]

Saturated Fatty Acids 0.11 g / 100g (reconstituted)[2]

Monounsaturated Fatty Acids 0.16 g / 100g (reconstituted)[2]

Polyunsaturated Fatty Acids 0.03 g / 100g (reconstituted)[2]

Carbohydrates 87.4 g / 100g (reconstituted)[2]

Proteins 1 g / 100g (reconstituted)[2]

Sodium 641 mg / 100g (reconstituted)[2]

Osmolarity 113 mOsm/l for a 10% dilution[1]

Recommended Concentration 3 to 5% (3 to 5 g per 100 ml of liquid)[1][3]

Chemical Properties and Mechanism of Action
The therapeutic effect of Gelopectose is a direct result of the chemical and physical properties

of its primary components. The mechanism does not involve a systemic pharmacological action

but rather a localized physical modification of the infant's formula or milk.

Pectin: A complex polysaccharide rich in galacturonic acid. In the presence of hot water and

electrolytes (calcium and sodium chlorides), pectin hydrates and forms a gel matrix. This

gelling property is central to the thickening of the food bolus.

Microcrystalline Cellulose: A purified, partially depolymerized cellulose. It is insoluble in water

but can absorb water and act as a stabilizer, preventing the separation of the gel and

providing a consistent viscosity.

Hydrated Colloidal Silica: A form of silicon dioxide with a high surface area. It acts as an

adsorbent and anti-caking agent, ensuring the powder is free-flowing. In the formulation, it

also contributes to the stability of the thickened mixture.
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The combined action of these ingredients results in an increased viscosity of the gastric

contents, which mechanically hinders the regurgitation of the stomach's contents back into the

esophagus.[1][2][4][5]

Preparation

In the Stomach Therapeutic Effect

Gelopectose Powder
(Pectin, Cellulose, Silica)

Vigorous Shaking
(~30 seconds)

Hot Liquid
(Water or Milk Formula, 50-60°C)

Hydration and Swelling
of Pectin and Cellulose

leads to Gel Formation
(Pectin Matrix)

results in
Increased Viscosity

of Food Bolus
Thickening of

Gastric Contents
causes Reduced Frequency

of Regurgitation
leads to

Input Material

Physicochemical Analysis

Physical Property Details Functional Test DetailsQuality Control Outcome

Gelopectose Raw Powder

Compositional Analysis
(e.g., FTIR, HPLC for Pectin) Physical Properties Functional Testing

Pass / Fail Decision Particle Size
(Laser Diffraction)

Water Absorption
Capacity

Viscosity of
Reconstituted Gel

Gel Strength
Measurement

Product Release

Pass

Product Rejection

Fail
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. db-pharma.com [db-pharma.com]

2. alcuinfonds.be [alcuinfonds.be]

3. Buy Gelopectose thickener 120g from our online pharmacy [soin-et-nature.com]

4. pharma-gdd.com [pharma-gdd.com]

5. GELOPECTOSE pdre oral épaississante - Parapharmacie - VIDAL [vidal.fr]

To cite this document: BenchChem. [An In-depth Technical Guide to the Composition and
Chemical Properties of Gelopectose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179579#composition-and-chemical-properties-of-
gelopectose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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